
Technical Guide to (S)-(+)-2-Heptanol: A Material
Safety Data Sheet Compendium

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: (S)-(+)-2-Heptanol

CAS No.: 6033-23-4

Cat. No.: B1223330

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data for (S)-(+)-2-
Heptanol (CAS No. 6033-23-4), compiled from various safety data sheets (SDS) and chemical

databases. The information is intended to provide researchers, scientists, and drug

development professionals with a thorough understanding of the chemical's properties and

associated hazards to ensure safe handling and use in a laboratory or industrial setting.

Chemical and Physical Properties
(S)-(+)-2-Heptanol is a chiral secondary alcohol.[1] It presents as a clear, colorless liquid with a

mild odor.[2][3] It is insoluble in water but soluble in most organic liquids like ethanol and diethyl

ether.[1][2]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1223330#bc-rfq
https://www.benchchem.com/product/b1223330/docs?utm_src=pdf-body#technical-guide-to-s-2-heptanol-a-material-safety-data-sheet-compendium
https://www.benchchem.com/product/b1223330/docs?utm_src=pdf-body#technical-guide-to-s-2-heptanol-a-material-safety-data-sheet-compendium
https://www.benchchem.com/product/b1223330/docs?utm_src=pdf-body#technical-guide-to-s-2-heptanol-a-material-safety-data-sheet-compendium
https://en.wikipedia.org/wiki/2-Heptanol
https://cameochemicals.noaa.gov/chemical/22390
https://pubchem.ncbi.nlm.nih.gov/compound/2-Heptanol
https://en.wikipedia.org/wiki/2-Heptanol
https://cameochemicals.noaa.gov/chemical/22390
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₇H₁₆O [4][5][6]

Molecular Weight 116.20 g/mol [3][4][5]

CAS Number 6033-23-4 [4][6][7][8]

Appearance Clear, colorless liquid [2][3]

Odor Mild alcohol odor [2][3]

Boiling Point 149 - 150 °C (300 - 302 °F)

Melting Point -30.2 °C (-22.4 °F) [1]

Flash Point 71 °C (160 °F) (Closed Cup) [1]

Density 0.817 g/mL [1]

Vapor Density 4.01 (Air = 1.0) [7]

Solubility in Water Insoluble [2]

Toxicological Information
(S)-(+)-2-Heptanol is classified as harmful in contact with skin and causes skin and serious

eye irritation.[7][8] It may also cause respiratory irritation.[7]
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Toxicity Metric Value Species Route Source(s)

LD₅₀ (Lethal

Dose, 50%)

No specific data

for (S)-(+)-2-

Heptanol found.

For 2-Heptanol

(racemic): 2580

mg/kg

Rat Oral

LD₅₀ (Lethal

Dose, 50%)

For 2-Heptanol

(racemic): 1780

mg/kg

Rabbit Dermal

LC₅₀ (Lethal

Concentration,

50%)

No data available - Inhalation

Skin

Corrosion/Irritatio

n

Category 2

(Causes skin

irritation)

- - [8]

Serious Eye

Damage/Irritation

Category 2A/2

(Causes serious

eye irritation)

- - [7][8]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3 (May

cause respiratory

irritation)

- - [8]

Fire and Explosion Hazard Data
(S)-(+)-2-Heptanol is a flammable liquid and vapor.[8] Its vapors can form explosive mixtures

with air and may travel a considerable distance to an ignition source and flash back.[2][8]
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Hazard Parameter Value/Information Source(s)

Flammability
Flammable Liquid (Category

3/4)
[8]

Flash Point 71 °C (160 °F) (Closed Cup) [1]

Explosion Limits No data available

Autoignition Temperature No data available [7]

Suitable Extinguishing Media

Alcohol-resistant foam, dry

chemical powder, carbon

dioxide, water spray (for large

fires only).[8]

Hazardous Combustion

Products

Carbon monoxide (CO),

Carbon dioxide (CO₂) and

other pyrolysis products typical

of burning organic material.[8]

Special Firefighting

Procedures

Wear self-contained breathing

apparatus. Use water spray to

cool unopened containers.[7]

[9]

Exposure Controls and Personal Protection
To minimize exposure, work in a well-ventilated area, preferably under a chemical fume hood.

[10] Ensure eyewash stations and safety showers are readily accessible.[10]
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Control Parameter Recommendation Source(s)

Engineering Controls

Use in a well-ventilated area.

Use explosion-proof

electrical/ventilating/lighting

equipment.[10]

Eye/Face Protection

Wear safety glasses with side-

shields or chemical goggles.[8]

[9]

Skin Protection

Wear protective gloves and

clothing to prevent skin

exposure.[8][11]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, use

an approved respirator.[10][11]

General Hygiene

Wash hands thoroughly after

handling. Immediately change

contaminated clothing.

Experimental Protocols Overview
The data presented in this guide are derived from standardized experimental protocols. While

the specific details of each study are not provided in the source SDS, this section outlines the

general methodologies employed for key toxicological and flammability assessments.

Acute Oral Toxicity (LD₅₀)
The acute oral toxicity, represented by the LD₅₀ value, is typically determined using guidelines

established by the Organisation for Economic Co-operation and Development (OECD).[12][13]

Common methods include:

OECD Test Guideline 420 (Fixed Dose Procedure): This method involves administering the

substance at one of several fixed dose levels to a group of animals of a single sex.[14] The

procedure aims to identify a dose causing evident toxicity without causing mortality, thereby

reducing animal suffering.[14]
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OECD Test Guideline 423 (Acute Toxic Class Method): This is a sequential testing method

using a small number of animals per step to classify a substance into a toxicity category

based on the observed mortality.[12]

OECD Test Guideline 425 (Up-and-Down Procedure): This method allows for the estimation

of the LD₅₀ with a confidence interval by adjusting the dose for each subsequent animal

based on the outcome for the previous one.[12]

In these tests, the substance is administered orally (often by gavage) to a group of rodents,

and the animals are observed for a set period (typically 14 days) for signs of toxicity and

mortality.[15][16] The LD₅₀ is the statistically derived single dose that is expected to cause

death in 50% of the animals.[16][17]

Flash Point Determination
The flash point of a volatile liquid is determined using standardized test methods, with the

Pensky-Martens closed-cup test being a common procedure.[18][19]

ASTM D93 (Standard Test Methods for Flash Point by Pensky-Martens Closed Cup Tester):

This method is applicable for petroleum products and other liquids within a specific

temperature range.[20][21][22] In this procedure, a sample of the liquid is placed in a brass

test cup and heated at a controlled rate while being stirred.[18] An ignition source is

periodically directed into the cup, and the flash point is the lowest temperature at which the

vapors above the liquid ignite to produce a flash.[18]

Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of (S)-(+)-2-
Heptanol, from preparation to disposal.
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Start: Handling (S)-(+)-2-Heptanol

1. Risk Assessment
- Review SDS

- Identify Hazards

2. Personal Protective Equipment (PPE)
- Safety Goggles

- Protective Gloves
- Lab Coat

3. Safe Handling
- Use in well-ventilated area (fume hood)

- Avoid contact with skin and eyes
- Ground equipment to prevent static discharge

4. Storage
- Tightly closed container

- Cool, dry, well-ventilated area
- Away from ignition sources and incompatibles

Spill or Release Occurs

No

Exposure Occurs

No

7. Waste Disposal
- Dispose of as hazardous waste

- Follow local regulations

After Use

5. Spill Response
- Evacuate area

- Remove ignition sources
- Absorb with inert material
- Collect in sealed container

Yes

6. First Aid
- Eye: Rinse with water for 15 min
- Skin: Wash with soap and water

- Inhalation: Move to fresh air
- Ingestion: Do NOT induce vomiting

Yes

Seek medical attention
 & re-evaluate procedure

End of Procedure

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide to (S)-(+)-2-Heptanol: A Material Safety
Data Sheet Compendium]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1223330/docs#technical-guide-to-s-2-heptanol-a-
material-safety-data-sheet-compendium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1223330/docs#technical-guide-to-s-2-heptanol-a-material-safety-data-sheet-compendium
https://www.benchchem.com/product/b1223330/docs#technical-guide-to-s-2-heptanol-a-material-safety-data-sheet-compendium
https://www.benchchem.com/product/b1223330/docs#technical-guide-to-s-2-heptanol-a-material-safety-data-sheet-compendium
https://www.benchchem.com/product/b1223330/docs#technical-guide-to-s-2-heptanol-a-material-safety-data-sheet-compendium
https://www.benchchem.com/product/b1223330?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223330?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

